CID 78065379
Overview
Description
The compound identified by the Chemical Abstracts Service number 78065379 is a unique chemical entity with various applications in scientific research and industry
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of the compound with Chemical Abstracts Service number 78065379 involves several steps, including the formation of intermediate compounds and their subsequent reactions under specific conditions. The synthetic routes typically involve the use of organic solvents, catalysts, and controlled temperatures to achieve the desired product. The reaction conditions are optimized to ensure high yield and purity of the final compound.
Industrial Production Methods: Industrial production of the compound with Chemical Abstracts Service number 78065379 involves large-scale synthesis using advanced chemical engineering techniques. The process includes the use of reactors, distillation columns, and purification systems to produce the compound in bulk quantities. The industrial methods are designed to be cost-effective and environmentally friendly, ensuring minimal waste generation and energy consumption.
Chemical Reactions Analysis
Types of Reactions: The compound with Chemical Abstracts Service number 78065379 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its properties for specific applications.
Common Reagents and Conditions: Common reagents used in the reactions of the compound with Chemical Abstracts Service number 78065379 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes. For example, oxidation reactions may require the use of strong oxidizing agents like potassium permanganate, while reduction reactions may involve the use of hydrogen gas and a metal catalyst.
Major Products Formed: The major products formed from the reactions of the compound with Chemical Abstracts Service number 78065379 depend on the specific reaction conditions and reagents used
Scientific Research Applications
The compound with Chemical Abstracts Service number 78065379 has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent for various synthetic reactions and as a building block for the synthesis of more complex molecules. In biology, the compound is studied for its potential effects on cellular processes and its interactions with biological macromolecules. In medicine, it is investigated for its therapeutic potential in treating various diseases and conditions. In industry, the compound is used in the production of specialty chemicals, materials, and pharmaceuticals.
Mechanism of Action
The mechanism of action of the compound with Chemical Abstracts Service number 78065379 involves its interaction with specific molecular targets and pathways within cells. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and influencing cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to the one identified by Chemical Abstracts Service number 78065379 include other chemical entities with related structures and properties. These compounds may share similar functional groups, molecular frameworks, or reactivity patterns.
Uniqueness: The uniqueness of the compound with Chemical Abstracts Service number 78065379 lies in its specific combination of structural features and properties. This compound may exhibit unique reactivity, stability, or biological activity compared to other similar compounds, making it valuable for specific applications in research and industry.
Conclusion
The compound with Chemical Abstracts Service number 78065379 is a versatile and valuable chemical entity with numerous applications in scientific research and industry. Its unique properties and reactivity make it an important tool for chemists, biologists, and medical researchers, as well as a valuable component in industrial processes. Further research and development will continue to uncover new uses and potential benefits of this compound.
Properties
Molecular Formula |
C12H17Cl2SSi |
|---|---|
Molecular Weight |
292.3 g/mol |
InChI |
InChI=1S/C12H17Cl2SSi/c1-12(2,3)10-4-6-11(7-5-10)15-8-9-16(13)14/h4-7H,8-9H2,1-3H3 |
InChI Key |
NDSQEYMJVQZDHY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)SCC[Si](Cl)Cl |
Origin of Product |
United States |
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